Cas no 135427-08-6 (4-Fluoro-3-methylbenzaldehyde)

4-Fluoro-3-methylbenzaldehyde is a fluorinated aromatic aldehyde with the molecular formula C₈H₇FO. This compound features a fluorine substituent at the 4-position and a methyl group at the 3-position of the benzaldehyde ring, enhancing its reactivity and selectivity in organic synthesis. Its distinct electronic and steric properties make it a valuable intermediate in pharmaceutical and agrochemical applications, particularly in the synthesis of fluorinated active ingredients. The fluorine atom contributes to improved metabolic stability and bioavailability in derived compounds. With a purity typically exceeding 98%, it is suitable for precision reactions, including nucleophilic substitutions and cross-coupling processes. Proper handling under inert conditions is recommended due to its sensitivity to oxidation.
4-Fluoro-3-methylbenzaldehyde structure
4-Fluoro-3-methylbenzaldehyde structure
Product Name:4-Fluoro-3-methylbenzaldehyde
CAS No:135427-08-6
MF:C8H7FO
MW:138.138985872269
MDL:MFCD01631431
CID:64359
PubChem ID:24873796
Update Time:2025-06-07

4-Fluoro-3-methylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 4-Fluoro-3-methylbenzaldehyde
    • 4-Fluoro-m-tolualdehyde
    • 3-Methyl-4-fluorobenzaldehyde
    • 3-methyl-4-flurobenzaldehyde
    • 4-Fluoro-3-Methyl benzaldehyde
    • Benzaldehyde, 4-fluoro-3-methyl-
    • 4-fluoro-3-methyl-benzaldehyde
    • 4-FLUORO-3- METHYLBENZALDEHYDE
    • PubChem1457
    • KSC494G7N
    • 3-methyl-4-fluoro benzaldehyde
    • NRFKZFFVTGGEQF-UHFFFAOYSA-N
    • STL557559
    • BBL103749
    • WT1699
    • SBB063863
    • SY017835
    • F0001-0459
    • SCHEMBL336067
    • AM61761
    • FT-0618541
    • EN300-61152
    • AC-3847
    • F0791
    • MFCD01631431
    • 135427-08-6
    • J-006695
    • CS-W007668
    • InChI=1/C8H7FO/c1-6-4-7(5-10)2-3-8(6)9/h2-5H,1H
    • 4-Fluoro-3-methylbenzaldehyde, 97%
    • J-515354
    • PS-9082
    • AKOS005254609
    • Z732814060
    • DTXSID90370547
    • DB-023731
    • MDL： MFCD01631431
    • Inchi： 1S/C8H7FO/c1-6-4-7(5-10)2-3-8(6)9/h2-5H,1H3
    • InChI Key： NRFKZFFVTGGEQF-UHFFFAOYSA-N
    • SMILES： FC1=CC=C(C=O)C=C1C
    • BRN： 4797794

Computed Properties

  • Exact Mass: 138.04800
  • Monoisotopic Mass: 138.048
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 124
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.4
  • Topological Polar Surface Area: 17.1

Experimental Properties

  • Color/Form: Yellowish green liquid
  • Density: 1.132 g/mL at 25 °C(lit.)
  • Boiling Point: 208 °C(lit.)
  • Flash Point: Fahrenheit: 174.2 ° f < br / > Celsius: 79 ° C < br / >
  • Refractive Index: n20/D 1.522(lit.)
  • Water Partition Coefficient: Slightly soluble in water.
  • PSA: 17.07000
  • LogP: 1.94660
  • Solubility: Not determined
  • Sensitiveness: Air Sensitive

4-Fluoro-3-methylbenzaldehyde Security Information

4-Fluoro-3-methylbenzaldehyde Customs Data

  • HS CODE：2913000090
  • Customs Data：

    China Customs Code:

    2913000090

    Overview:

    2913000090 Item2912Other derivatives of the listed products [refer to halogenation,sulfonation,Nitrosative or nitrosative derivatives]. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS: 2913000090 halogenated, sulphonated, nitrated or nitrosated derivatives of products of heading 2912 Educational tariff:17.0% Tax rebate rate:9.0% Regulatory conditions:none Most favored nation tariff:5.5% General tariff:30.0%

4-Fluoro-3-methylbenzaldehyde Pricemore >>

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TRC
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 $64.00 2023-05-18
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